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Compound of Interest

Compound Name: Diallyl maleate

Cat. No.: B213036 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of diallyl maleate, a reactive difunctional monomer commonly used in

polymer synthesis. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and the protection of the environment. Diallyl maleate is toxic if swallowed, harmful

in contact with skin, and causes serious eye and skin irritation.[1][2][3][4]

Immediate Safety Precautions
Before handling diallyl maleate, it is imperative to be familiar with its hazards and the

necessary safety measures.

Personal Protective Equipment (PPE): All personnel handling diallyl maleate must wear the

following:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber, tested according to EN 374). Inspect

gloves for leaks or tears before use.[4]

Eye Protection: Chemical safety goggles or a face shield.[1][2] Eyewash stations should be

readily accessible.[3]

Protective Clothing: A lab coat or chemical-resistant apron to prevent skin contact.[1][2]

Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[1]

[3] If vapors or mists are generated, a self-contained breathing apparatus may be necessary.
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[1]

In Case of Exposure:

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area

with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[1][2][3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.[1][3]

Ingestion: Do NOT induce vomiting. If the person is conscious, give two glasses of water to

drink. Seek immediate medical attention.[1][2]

Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide

artificial respiration. Seek medical attention.[1][3]

Spill & Leak Procedures
In the event of a diallyl maleate spill, follow these steps:

Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, using a chemical fume hood if the spill is

contained within one.

Contain: Prevent the spill from spreading and entering drains.[1] Cover drains if necessary.

For large spills, create a dike around the spill using inert absorbent material.[2]

Absorb: Use an inert, non-combustible absorbent material such as sand, earth, or vermiculite

to soak up the spill.[3][5]

Collect: Carefully collect the absorbed material into a suitable, labeled, and closed container

for disposal.[3][5]

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.
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Dispose: Treat all spill cleanup materials as hazardous waste and dispose of them

accordingly.[6]

Step-by-Step Disposal Protocol
The disposal of diallyl maleate and its containers must be managed as hazardous waste in

compliance with all federal, state, and local regulations.[1][5] The primary federal regulation

governing hazardous waste is the Resource Conservation and Recovery Act (RCRA).[7][8]

Step 1: Waste Identification & Segregation

Diallyl maleate waste is classified as a toxic liquid, organic, n.o.s.[1]

Do not mix diallyl maleate waste with other waste streams.[1] Keep it in its original or a

compatible, clearly labeled container.

Incompatible materials to avoid include strong oxidizing agents.[5]

Step 2: Container Management

Waste Container: Use a designated, leak-proof, and sealable container for diallyl maleate
waste. The container must be clearly labeled as "Hazardous Waste" and include the full

chemical name "Diallyl Maleate."

Empty Containers: Empty diallyl maleate containers are also considered hazardous waste

and must be handled in the same manner as the chemical itself.[1] Do not rinse the

container into the drain. If local regulations permit, triple-rinsed containers may be disposed

of as non-hazardous waste; however, the rinsate must be collected and treated as

hazardous waste.[6]

Step 3: Storage

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.[1][2]

Keep containers tightly closed to prevent the release of vapors.[1]

The storage area should be locked or accessible only to authorized personnel.[1]
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Step 4: Arrange for Disposal

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for diallyl maleate.

Disposal methods may include incineration in a chemical incinerator equipped with an

afterburner and scrubber.[2]

Step 5: Documentation

Maintain accurate records of the amount of diallyl maleate waste generated and the date of

disposal. This is a requirement under RCRA's "cradle-to-grave" tracking of hazardous waste.

[7][8]

Quantitative Data Summary
The following table summarizes key quantitative data for diallyl maleate.

Property Value Reference

UN Number 2810 [1]

Proper Shipping Name
Toxic liquid, organic, n.o.s.

(Diallyl maleate)
[1]

Hazard Class 6.1 (Toxic substances) [1]

Packing Group III [1]

Melting Point -47 °C / -53 °F [1][3]

Boiling Point 109 - 110 °C / 228.2 - 230 °F [3]

Flash Point 130 °C / 266 °F [3]

Density 1.074 g/cm³ at 20 °C / 68 °F [1]
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The following diagram illustrates the decision-making and operational workflow for the proper

disposal of diallyl maleate.

Start: Diallyl Maleate
Waste Generation

1. Don Proper PPE
(Gloves, Goggles, Lab Coat)

End: Disposal Complete

Spill or Leak?

2. Segregate Waste
(No Mixing)

No
Follow Spill & Leak

Procedures

Yes

3. Use Labeled, Sealed
Hazardous Waste Container

4. Store in Designated
Secure Area

5. Contact EHS or
Licensed Contractor

6. Document Waste
for Pickup
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Click to download full resolution via product page

Caption: Workflow for the safe disposal of diallyl maleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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